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Compound of Interest

Compound Name:
2,6-Dichloro-4-iodo-3-

methylpyridine

Cat. No.: B12954479

Get Quote

CAS Number: 1334589-76-2 Formula: C₆H₄Cl₂IN Molecular Weight: 287.91 g/mol

Executive Summary
2,6-Dichloro-4-iodo-3-methylpyridine is a high-value trisubstituted pyridine scaffold. Its utility

lies in its orthogonal reactivity: the C4-iodo bond is significantly more reactive toward oxidative

addition by palladium(0) species than the C2/C6-chloro bonds. This electronic differentiation

allows researchers to perform highly regioselective cross-coupling reactions (Suzuki-Miyaura,

Sonogashira) at the C4 position without disturbing the C2/C6 chlorides, which can be

functionalized in subsequent steps. This "programmable" reactivity is critical for Fragment-

Based Drug Discovery (FBDD) where precise placement of substituents is required.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12954479#bc-rfq
https://www.benchchem.com/product/b12954479/docs?utm_src=pdf-body#technical-guide-2-6-dichloro-4-iodo-3-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12954479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name 2,6-Dichloro-4-iodo-3-methylpyridine

Structure
Pyridine ring substituted with Cl at 2,6; Methyl at

3; Iodo at 4

Appearance Off-white to pale yellow solid

Melting Point Approx. 60–65 °C (Predicted/Analogous)

Solubility
Soluble in DCM, THF, EtOAc; sparingly soluble

in water

LogP ~3.4 (Lipophilic)

Storage 2–8 °C, Protect from light (Iodide instability)

Synthetic Methodologies
The synthesis of this compound requires navigating the regioselectivity challenges of the

pyridine ring.[1][2] Two primary pathways are established in the field: the Directed Ortho

Metalation (DoM) route for direct functionalization and the Sandmeyer route for high

regiochemical fidelity.

Method A: Directed Ortho Metalation (DoM)
This method utilizes the acidity of the ring protons. In 2,6-dichloro-3-methylpyridine, the C4-

proton is sterically adjacent to the methyl group but electronically activated by the inductive

effect of the halogens.

Precursor: 2,6-Dichloro-3-methylpyridine.

Reagents: Lithium Diisopropylamide (LDA), Iodine (

).

Protocol:
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Deprotonation: Treat the precursor with LDA in anhydrous THF at -78 °C. The low

temperature is critical to favor kinetic deprotonation at C4 over C5 and prevent benzylic

lithiation of the methyl group.

Quenching: Add a solution of iodine in THF dropwise.

Workup: Quench with saturated

to remove excess iodine.

Expert Insight: While direct, this method can suffer from regioselectivity issues (C4 vs C5

lithiation). Verification by 1H NMR is mandatory to ensure the iodine is para to the nitrogen (C4)

and not meta (C5).

Method B: Sandmeyer Reaction (High Fidelity)
For GMP-grade synthesis or when absolute regiocontrol is required, the Sandmeyer sequence

via the amine is preferred.

Nitration: 2,6-Dichloro-3-methylpyridine

2,6-Dichloro-3-methyl-4-nitropyridine.

Reduction: Fe/AcOH or

reduction to the 4-amino intermediate.

Iodination: Diazotization (

) followed by treatment with KI.

Reactivity & Applications: The Sequential Coupling
Workflow
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The core value of CAS 1334589-76-2 is its ability to serve as a linchpin in sequential cross-

coupling. The reactivity order of the halogens is I (C4) >> Cl (C2/C6).

Mechanism of Selectivity
The C-I bond has a lower bond dissociation energy (approx. 50 kcal/mol) compared to the C-Cl

bond (approx. 80 kcal/mol). Under standard Pd-catalyzed conditions (e.g.,

,

), oxidative addition occurs almost exclusively at the C4-I bond.

Workflow Diagram
The following diagram illustrates the logical flow for synthesizing trisubstituted pyridines using

this scaffold.

Figure 1: Sequential regioselective functionalization workflow for CAS 1334589-76-2.
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Experimental Protocol: C4-Selective Suzuki Coupling
Substrate: 1.0 eq 2,6-Dichloro-4-iodo-3-methylpyridine

Boronic Acid: 1.1 eq Aryl-B(OH)₂

Catalyst: 5 mol%

Base: 2.0 eq

(2M aqueous)

Solvent: Dioxane/Water (4:1)

Conditions: Stir at room temperature to 40 °C for 4–6 hours.
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Note: Avoid reflux temperatures in Step 1 to prevent premature reactivity at the chlorine

positions.

Handling & Safety (SDS Summary)
Hazards: Irritant (Skin/Eye/Respiratory).

Stability: The C-I bond is light-sensitive. Prolonged exposure to ambient light can lead to

liberation of free iodine (discoloration to purple/brown).

Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12954479/docs#technical-guide-2-6-dichloro-4-iodo-
3-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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